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Compound of Interest

Compound Name: Dihexyl adipate

Cat. No.: B092136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Dihexyl Adipate (CAS No. 110-33-8), a

versatile diester of adipic acid and hexanol. This document compiles essential information on

its chemical and physical properties, spectroscopic data, synthesis protocols, and toxicological

profile to support its application in research and development.

Chemical Identification and Properties
Dihexyl adipate is a colorless to pale yellow, oily liquid. It is primarily utilized as a plasticizer,

emollient, and solvent in various industrial and commercial applications, including cosmetics,

plastics, and lubricants.[1] Its low volatility and good thermal stability make it a suitable

component in formulations requiring durability and flexibility.[1]

Table 1: Physicochemical Properties of Dihexyl Adipate
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Property Value Reference

CAS Number 110-33-8 [1][2]

Molecular Formula C18H34O4 [3][4]

Molecular Weight 314.46 g/mol [4]

Appearance Colorless to pale yellow liquid [1][5]

Boiling Point
351.3 °C at 760 mmHg; 175 -

181 °C at 1 torr
[3][4]

Melting Point -17.5 °C [3]

Density 0.935 - 0.945 g/cm³ at 20 °C [3][4][5]

Refractive Index 1.447 at 20 °C [5]

Water Solubility
0.04224 mg/L at 25 °C

(estimated)
[5]

Flash Point 157.5 °C [4]

Vapor Pressure 4.14E-05 mmHg at 25°C [4]

Synonyms: Adipic acid dihexyl ester, Di-n-hexyl adipate, Hexanedioic acid dihexyl ester,

Plastomoll DHA.[1][6]

Spectroscopic Data
Infrared (IR) Spectrum: The IR spectrum of dihexyl adipate is available through the NIST

Chemistry WebBook. Key absorptions are expected for C=O stretching of the ester functional

group and C-H stretching of the alkyl chains.

Mass Spectrum: The mass spectrum (electron ionization) of dihexyl adipate is also available

in the NIST Chemistry WebBook, providing fragmentation patterns useful for its identification.

Synthesis of Dihexyl Adipate
Dihexyl adipate is commercially synthesized via the esterification of adipic acid with n-

hexanol.[1][2]
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Experimental Protocol: Dehydrating Esterification
A detailed experimental protocol for the synthesis of dihexyl adipate is described below,

adapted from a patented method.[7]

Materials:

Adipic acid (2.1 mol, 306.6 g)

1,3-Butanediol (0.7 mol, 63 g) - Note: This is part of a more complex ester mixture synthesis

described in the source, for pure dihexyl adipate, this would be omitted and the hexanol

amount adjusted. For the purpose of this guide, we will focus on the direct esterification of

adipic acid and n-hexanol.

n-Hexanol (2.1 mol, 214.2 g initially)

Titanium tetrabutoxide (0.8 g)

Stannic octylate (0.2 g)

Toluene (80 g)

Butyl titanate (0.5 g)

Procedure:

To a reaction vessel equipped with a stirrer, thermometer, and a distillation setup for water

removal, add adipic acid, n-hexanol, titanium tetrabutoxide, stannic octylate, and toluene.[7]

Heat the mixture to initiate the dehydrating esterification reaction.[7]

Continuously remove the water formed during the reaction by distillation.[7]

Once a significant amount of water has been distilled, add an additional amount of n-hexanol

(143 g).[7]

Monitor the reaction progress by measuring the acid value of the mixture.
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When the acid value reaches a low level (e.g., 0.28), add butyl titanate and increase the

reaction temperature to 180°C to drive the reaction to completion through an ester-

interchange reaction.[7]

During this phase, unreacted n-hexanol can be recovered by distillation.[7]

After the reaction is complete, the crude product is purified. This involves removing the

catalyst, washing with an alkali solution (e.g., sodium carbonate solution) followed by water

washes until neutral.[7]

The final product is obtained by distillation under reduced pressure.[7]
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Synthesis Workflow for Dihexyl Adipate

Toxicological Profile
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Dihexyl adipate is generally considered to have low toxicity.[1]

Table 2: Acute Toxicity Data for Dihexyl Adipate

Test Species Route Value Reference

LD50 Rat Oral > 5,000 mg/kg [8]

LD50 Mouse Oral 19,600 mg/kg [6]

LC50 Rat Inhalation > 5.7 mg/L (4 h) [8]

Skin and Eye Irritation: Based on available data, dihexyl adipate is not classified as a skin or

eye irritant.[8][9] One safety data sheet indicates it may cause skin and eye irritation, but the

official GHS classification does not support this.[4][10] As a general precaution, direct contact

with skin and eyes should be avoided.[3]

Sensitization: Dihexyl adipate is not considered to be a skin sensitizer.[8]

Carcinogenicity and Genotoxicity: The substance is not expected to have carcinogenic potential

as it has been shown to be not genotoxic.[8]

Environmental Fate: Dihexyl adipate is considered to be readily biodegradable.[8]

Safety and Handling
Standard laboratory safety precautions should be observed when handling dihexyl adipate.

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses or goggles are recommended.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: Not typically required under normal conditions of use with adequate

ventilation.

First Aid Measures:
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After Inhalation: Move to fresh air.

After Skin Contact: Wash off with soap and plenty of water.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical advice.

[3]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[3]

Conclusion
Dihexyl adipate (CAS No. 110-33-8) is a well-characterized compound with a range of

applications, particularly as a plasticizer and cosmetic ingredient. Its low toxicity profile and

ready biodegradability make it a favorable choice in many formulations. This guide provides

key technical data and protocols to assist researchers and professionals in their work with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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